N-[4-(diisobutylamino)-3-nitrobenzylidene]-4H-1,2,4-triazol-4-amine

• IUPAC Name: N,N-bis(2-methylpropyl)-2-nitro-4-[(E)-1,2,4-triazol-4-yliminomethyl]aniline
• InChI: InChI=1S/C17H24N6O2/c1-13(2)9-21(10-14(3)4)16-6-5-15(7-17(16)23(24)25)8-20-22-11-18-19-12-22/h5-8,11-14H,9-10H2,1-4H3/b20-8+
• InChI Key: OPBUFPQEQSYUAJ-DNTJNYDQSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C1=C(C=C(C=C1)C=NN2C=NN=C2)[N+](=O)[O-]
• Isomeric SMILES: CC(C)CN(CC(C)C)C1=C(C=C(C=C1)/C=N/N2C=NN=C2)[N+](=O)[O-]
• Molecular Formula: C17H24N6O2
• Molecular Weight: 344.4 g/mol

Description

N-[4-(diisobutylamino)-3-nitrobenzylidene]-4H-1,2,4-triazol-4-amine, commonly known as DIBNA, is a chemical compound that has been used in scientific research applications. DIBNA is a triazole-based compound that has been synthesized through a series of chemical reactions. The compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of DIBNA involves the formation of a complex with metal ions or nitric oxide. The complex formation results in a change in the fluorescence properties of the compound, which can be detected using fluorescence spectroscopy. The binding of DIBNA to metal ions or nitric oxide is reversible, allowing for the compound to be used as a probe for detecting changes in metal ion or nitric oxide concentrations.
Biochemical and Physiological Effects:
DIBNA has been found to have minimal toxicity and is not known to have any significant biochemical or physiological effects. The compound has been used in vitro to study the role of metal ions and nitric oxide in biological processes. DIBNA has also been used in vivo to study the distribution and metabolism of copper ions in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DIBNA in lab experiments is its high selectivity and sensitivity for copper ions and nitric oxide. The compound is also relatively easy to synthesize and has minimal toxicity. However, one of the limitations of using DIBNA is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving DIBNA. One area of research is the development of new fluorescent probes based on the structure of DIBNA. These probes could be used to detect other metal ions or signaling molecules in biological samples. Another area of research is the development of new methods for synthesizing DIBNA that improve its solubility in aqueous solutions. This could make the compound more useful for certain experiments. Finally, DIBNA could be used in combination with other probes to study the interactions between metal ions and signaling molecules in biological processes.

Synthesis Methods

The synthesis of DIBNA involves a series of chemical reactions. The first step involves the synthesis of 4-nitrobenzaldehyde from 4-nitrotoluene. The 4-nitrobenzaldehyde is then reacted with diisobutylamine to form the Schiff base. The Schiff base is then reduced to form the amine, which is further reacted with triazole to form DIBNA. The synthesis method for DIBNA is shown below:

Scientific Research Applications

DIBNA has been used in scientific research applications as a fluorescent probe for detecting metal ions. The compound has been found to be highly selective for copper ions, making it useful for detecting copper in biological samples. DIBNA has also been used as a fluorescent probe for detecting nitric oxide, which is an important signaling molecule in the body. The compound has been found to be highly sensitive for nitric oxide, making it useful for studying the role of nitric oxide in biological processes.